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Introduction
Lignosulfonic acid and its salts, collectively known as lignosulfonates, are byproducts of the

sulfite pulping process for wood.[1][2] These complex polymers are widely utilized in the animal

feed industry as technological additives, primarily functioning as pellet binders.[1][3][4][5] Their

adhesive properties enhance the physical quality of feed pellets, leading to improved handling,

reduced waste, and better feed efficiency.[1][6][7][8] This document provides detailed

application notes and experimental protocols for the use of lignosulfonates in animal feed for

research and development purposes.

Lignosulfonates are available in various forms, including calcium, sodium, magnesium, and

ammonium salts, which are all used in animal feed.[2][3][9][10] They are considered safe for

animal consumption within regulated limits by authorities such as the U.S. Food and Drug

Administration (FDA) and the European Food Safety Authority (EFSA).[2][7]

Applications in Animal Feed
The primary application of lignosulfonates in animal feed is as a pellet binder.[1][5] They are

also used as anti-caking agents and for dust suppression.[1]

Pellet Binding: Lignosulfonates act as a glue, holding feed particles together during the

pelleting process.[1][2] This increases the durability and hardness of the pellets, reducing the
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formation of fines (fine particles) during transportation and handling.[1][6][7][8] Improved

pellet quality ensures uniform nutrient intake by the animals and minimizes feed wastage.[6]

[7]

Dust Suppression: By binding fine particles, lignosulfonates reduce the dustiness of the feed,

which is beneficial for the respiratory health of both animals and workers.[1][6][7][11]

Anti-caking Agent: In powdered feed mixes, lignosulfonates coat particles to prevent

clumping, thereby improving the flowability of the feed.[1]

Lignosulfonates are used in feed for a variety of animal species, including poultry, swine, cattle,

and in aquaculture.[1][2]

Quantitative Data
The following tables summarize key quantitative data related to the application of

lignosulfonates in animal feed.

Table 1: Recommended Inclusion Rates of Lignosulfonates in Animal Feed

Lignosulfonate
Type

Typical Inclusion
Rate (% of total
feed mix)

Maximum
Approved Level
(EFSA)

Maximum
Approved Level
(US FDA)

Calcium

Lignosulfonate
0.5 - 2.0[1][7][8]

0.8% (8,000 mg/kg)[3]

[4][12][13][14]
4.0%[9]

Sodium

Lignosulfonate
0.5 - 2.0[1]

0.8% (8,000 mg/kg)[3]

[4][12][13][14]
4.0%[9]

Ammonium

Lignosulfonate
0.5 - 2.0

Not specified

individually, falls under

general lignosulfonate

4.0%[9]

Magnesium

Lignosulfonate
0.5 - 2.0

0.8% (8,000 mg/kg)[3]

[4][12][13][14]
4.0%[9]

Table 2: Effects of Lignosulfonates on Pellet Quality and Animal Performance
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Parameter Species
Lignosulfonate
Inclusion Level

Observed Effect

Pellet Durability Index

(PDI)
Broiler Chickens

0.4% Calcium

Lignosulfonate

Significant increase in

PDI compared to

control.[15]

Pellet Durability General 0.25 - 1.0%
Improvement from

~88% to 92-95%.[4]

Pellet Durability General Not specified

Can increase by up to

20% compared to

alternatives like

bentonite or

molasses.[7][8]

Weight Gain Cattle, Pigs, Poultry Not specified
Reported increases of

5% to 15%.[4][6][16]

Feed Conversion

Ratio
Broiler Chickens

5% Wheat Middlings

(as binder)

Significant

improvement

compared to control

and Calcium

Lignosulfonate

groups.[15]

Production Rate Broiler Chickens
0.4% Calcium

Lignosulfonate

No significant

difference compared

to control.[15]

Experimental Protocols
Protocol for Evaluation of Pellet Quality
This protocol describes the methodology for determining the Pellet Durability Index (PDI), a

common measure of pellet quality.

4.1.1 Materials and Equipment

Feed pellets with and without lignosulfonate binder
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Holmen NHP 100 Pellet Durability Tester or a standard tumbling box device

Sieve with appropriate mesh size to separate fines

Weighing balance (accurate to 0.01 g)

Timer

4.1.2 Procedure (Tumbling Box Method)

Sample Preparation: Take a representative sample of 500 g of cooled feed pellets.

Initial Sieving: Sieve the sample to remove any pre-existing fines.

Weighing: Accurately weigh the sieved pellet sample.

Tumbling: Place the sample in the tumbling box. Tumble the pellets for a specified duration

(e.g., 10 minutes) at a set speed (e.g., 50 rpm).

Final Sieving: After tumbling, carefully remove the sample and sieve it again to separate the

intact pellets from the fines generated during tumbling.

Final Weighing: Weigh the intact pellets remaining on the sieve.

Calculation: Calculate the PDI using the following formula: PDI (%) = (Weight of pellets after

tumbling / Weight of pellets before tumbling) x 100

4.1.3 Data Analysis

Compare the PDI of pellets with different inclusion levels of lignosulfonate to a control group

without any binder. Statistical analysis (e.g., ANOVA) should be performed to determine the

significance of any observed differences.

Protocol for Animal Performance Trial
This protocol outlines a basic design for an in vivo study to evaluate the effect of lignosulfonate

on animal performance.

4.2.1 Experimental Design
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Animals: Select a homogenous group of animals (e.g., broiler chicks of the same age and

breed).

Dietary Treatments: Formulate a basal diet and then create experimental diets by adding

lignosulfonate at different inclusion levels (e.g., 0%, 0.5%, 1.0%, 1.5%).

Randomization: Randomly allocate the animals to different treatment groups, ensuring an

equal number of replicates per group.

Housing: House the animals in appropriate conditions with ad libitum access to feed and

water.

4.2.2 Data Collection

Body Weight: Record the individual body weight of each animal at the beginning and end of

the trial period.

Feed Intake: Measure the total feed consumed by each group throughout the trial.

Health Status: Monitor the animals daily for any signs of adverse health effects.

4.2.3 Performance Metrics Calculation

Average Daily Gain (ADG): (Final body weight - Initial body weight) / Number of days

Average Daily Feed Intake (ADFI): Total feed intake / Number of animals / Number of days

Feed Conversion Ratio (FCR): ADFI / ADG

4.2.4 Statistical Analysis

Analyze the collected data using appropriate statistical methods to determine if there are

significant differences in performance metrics between the treatment groups.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 9 Tech Support

https://www.ligninchina.com/lignosulfonate-in-animal-feed/
https://www.greenagrochem.com/lignosulfonate-is-used-in-animal-feed/
https://www.greenagrochem.com/lignosulfonate-works-as-an-animal-feed-additive/
https://www.greenagrochem.com/lignosulfonate-works-as-an-animal-feed-additive/
https://www.greenagrochem.com/liquid-lignosulfonate-works-as-a-binder-in-animal-feed/
https://www.greenagrochem.com/liquid-lignosulfonate-works-as-a-binder-in-animal-feed/
https://www.lignincorp.com/lignosulfonate-binder/
https://www.polymerchem.org/sodium-lignosulfonate-use-as-animal-feed-binder/
https://www.chinalignin.com/calcium-lignosulfonate-pellet-binder/
https://www.greenagrochem.com/calcium-lignosulfonate-is-used-as-an-animal-feed-binder/
https://www.greenagrochem.com/calcium-lignosulfonate-is-used-as-an-animal-feed-binder/
https://law.lawstack.com/laws/21-cfr_s_573-600_lignin-sulfonates
https://law.lawstack.com/laws/21-cfr_s_573-600_lignin-sulfonates
https://madbarn.com/ingredient/ammonium-lignosulfonate/
https://astrrachemicals.com/product/sodium-lignosulfonate-poultry-and-animal-feed/
https://www.feedstrategy.com/animal-feed-regulations-safety/regulatory-updates/article/15665623/efsa-reauthorizes-lignosulfonate-products-as-feed-additives
https://pmc.ncbi.nlm.nih.gov/articles/PMC10117167/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10117167/
https://efsa.onlinelibrary.wiley.com/doi/10.2903/j.efsa.2023.7956
https://pmc.ncbi.nlm.nih.gov/articles/PMC7840195/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7840195/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7840195/
https://www.greenagrochem.com/industry/lignosulfonate-and-lignohumate-use-as-animal-feed-pallet-binder/
https://www.greenagrochem.com/industry/lignosulfonate-and-lignohumate-use-as-animal-feed-pallet-binder/
https://www.benchchem.com/product/b1195499#lignosulfonic-acid-as-a-binder-in-animal-feed
https://www.benchchem.com/product/b1195499#lignosulfonic-acid-as-a-binder-in-animal-feed
https://www.benchchem.com/product/b1195499#lignosulfonic-acid-as-a-binder-in-animal-feed
https://www.benchchem.com/product/b1195499#lignosulfonic-acid-as-a-binder-in-animal-feed
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1195499?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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